tert-butyl 2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate
Overview
Description
Tert-butyl 2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate (TMB-DOBPA) is a boronic acid derivative that is widely used in a variety of scientific and research applications. It is a versatile molecule that has been used in the synthesis of various compounds and in the study of biochemical and physiological processes.
Scientific Research Applications
Tert-butyl 2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate has a wide range of scientific and research applications. It is used as a catalyst in the synthesis of various compounds, including heterocyclic molecules, polymers, and pharmaceuticals. It is also used as a reagent in the synthesis of other boronic acid derivatives. In addition, it is used in the study of biochemical and physiological processes, such as enzyme inhibition, cell signaling, and protein-protein interactions.
Mechanism of Action
Tert-butyl 2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate is a boronic acid derivative that is known to interact with certain proteins, enzymes, and other molecules in the body. It binds to the active site of enzymes, which can inhibit their activity. It can also interact with certain proteins, which can affect their structure and function. In addition, it can interact with other molecules, such as carbohydrates and lipids, which can affect their metabolism and other biochemical processes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including proteases and phosphatases. It has also been shown to interact with certain proteins, which can affect their structure and function. In addition, it has been shown to interact with other molecules, such as carbohydrates and lipids, which can affect their metabolism and other biochemical processes.
Advantages and Limitations for Lab Experiments
The use of tert-butyl 2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate in laboratory experiments has several advantages. It is relatively inexpensive and easy to obtain. It is also relatively stable, making it suitable for use in long-term experiments. In addition, it has a wide range of applications, making it useful for a variety of experiments. However, there are some limitations to its use. It is not very soluble in water, making it difficult to use in aqueous solutions. In addition, it is toxic and can be irritating to the skin and eyes.
Future Directions
There are several potential future directions for the use of tert-butyl 2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate. It could be used in the development of new pharmaceuticals and other compounds. It could also be used to study the structure and function of proteins and other molecules. In addition, it could be used to study the effects of various environmental factors on biochemical and physiological processes. Finally, it could be used to study the effects of various drugs on biochemical and physiological processes.
Synthesis Methods
Tert-butyl 2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate is synthesized via a two-step process. The first step involves the reaction of 2-methyl-3-butyl-2-butanol with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a base to form the boronic ester. The second step involves the reaction of the boronic ester with propanoic acid in the presence of a base to form this compound. The reaction is conducted in aqueous solution at room temperature and is typically complete within 30 minutes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate involves the reaction of tert-butyl 2-methyl-3-oxopropanoate with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a base and a palladium catalyst.", "Starting Materials": [ "tert-butyl 2-methyl-3-oxopropanoate", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "base", "palladium catalyst" ], "Reaction": [ "Add tert-butyl 2-methyl-3-oxopropanoate and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane to a reaction flask", "Add a base such as potassium carbonate to the reaction flask", "Add a palladium catalyst such as palladium acetate to the reaction flask", "Heat the reaction mixture to a temperature of around 100-120°C", "Stir the reaction mixture for several hours until the reaction is complete", "Cool the reaction mixture and extract the product using a suitable solvent such as ethyl acetate", "Purify the product using techniques such as column chromatography or recrystallization" ] } | |
CAS RN |
134892-14-1 |
Molecular Formula |
C14H27BO4 |
Molecular Weight |
270.2 |
Purity |
95 |
Origin of Product |
United States |
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